molecular formula C14H20O3 B8571703 7-(3-Methoxyphenyl)heptanoic acid

7-(3-Methoxyphenyl)heptanoic acid

Cat. No.: B8571703
M. Wt: 236.31 g/mol
InChI Key: DZAIVACWSOJCGR-UHFFFAOYSA-N
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Description

7-(3-Methoxyphenyl)heptanoic acid is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20O3

Molecular Weight

236.31 g/mol

IUPAC Name

7-(3-methoxyphenyl)heptanoic acid

InChI

InChI=1S/C14H20O3/c1-17-13-9-6-8-12(11-13)7-4-2-3-5-10-14(15)16/h6,8-9,11H,2-5,7,10H2,1H3,(H,15,16)

InChI Key

DZAIVACWSOJCGR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)CCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

After careful purging with argon and still under an atmosphere of argon, 10% palladium on carbon (0.015 g, 0.015 mmol) was suspended in 8 mL ethanol. 7-(3-methoxyphenyl)hept-6-enoic acid (2) was dissolved in 2 mL warm ethanol and injected into the reaction solution and stirring was commenced. The reaction vessel was then purged with hydrogen gas after which a hydrogen balloon was utilized to maintain a hydrogen atmosphere in the reaction vessel while stirring continued for 18 hours. The 10% palladium on carbon was filtered off on diatomaceous earth and the ethanolic filtrate collected and condensed in vacuo to provide the desired product in 93% yield (0.159 g) as a light yellow oil without further purification: 1H NMR (500 MHz, CDCl3) δ 7.24 (q, 1H), 6.79 (q, 3H), 3.83 (s, 3H), 2.63 (t, 2H), 2.39 (t, 3H), 1.69 (m, 4H), 1.41 (m, 4H); 13C NMR (500 MHz, CDCl3) δ 180.48, 159.62, 144.33, 129.24, 120.90, 114.23, 110.93, 100.01, 55.11, 35.96, 34.13, 31.19, 28.94, 24.64.
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7-(3-methoxyphenyl)hept-6-enoic acid
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